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Compound of Interest

Compound Name: ABS-752

Cat. No.: B15541391 Get Quote

Disclaimer: Specific disposal procedures for the research compound ABS-752, also known as

3-[5-(Aminomethyl)-6-fluoro-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione, are not

readily available in public documentation. As a novel compound, a comprehensive, substance-

specific waste management plan must be established in consultation with your institution's

Environmental Health and Safety (EHS) office and the compound's manufacturer or supplier.

The following guide provides a general framework for the safe handling and disposal of new

chemical entities in a laboratory setting, based on established best practices.

The compound ABS-752 is identified as a molecular glue prodrug candidate for the treatment

of Hepatocellular Carcinoma (HCC).[1] Its chemical and physical properties are summarized

below.

Chemical and Physical Properties of ABS-752
Property Value

Chemical Name
3-[5-(Aminomethyl)-6-fluoro-1,3-dihydro-1-oxo-

2H-isoindol-2-yl]-2,6-piperidinedione[2]

Synonyms
ABS-752, 3-(5-(Aminomethyl)-6-fluoro-1-

oxoisoindolin-2-yl)piperidine-2,6-dione[2]

CAS Number 2761170-84-5[2]

Molecular Formula C₁₄H₁₄FN₃O₃[2]

Molecular Weight 291.28 g/mol [2]
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General Protocol for the Disposal of Novel Research
Compounds
This protocol outlines the essential steps for managing the waste generated from experiments

involving a new chemical entity like ABS-752.

Initial Waste Characterization and Planning
Before beginning any experiment, a waste disposal plan must be formulated.

Assume Hazardous Nature: Unless confirmed otherwise by a thorough risk assessment,

treat the novel compound and all materials it contacts as hazardous waste.

Consult Similar Structures: If a specific Safety Data Sheet (SDS) is unavailable, review the

SDS for any precursor materials or compounds with similar chemical structures to anticipate

potential hazards.

Waste Minimization: Design experiments to use the minimum amount of the compound

necessary, thereby minimizing waste generation.

Segregation of Waste Streams
Proper segregation is critical to prevent dangerous reactions and ensure compliant disposal.

Dedicated Containers: Use separate, clearly labeled containers for each type of waste (e.g.,

solid, aqueous liquid, organic liquid, sharps).

Aqueous vs. Organic: Collect aqueous solutions containing the compound separately from

organic solvent solutions.

Avoid Mixing: Do not mix waste with incompatible chemicals. For example, keep acidic and

basic solutions separate.

Waste Container Selection and Labeling
All waste containers must be appropriate for the type of waste and clearly labeled.

Container Type: Use leak-proof, compatible containers with secure screw caps.
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Labeling: All labels must include:

The words "Hazardous Waste"

The full chemical name of all contents, including solvents and the novel compound (e.g.,

"Methanol with 1 mg/mL ABS-752").

The approximate concentrations or volumes.

The name of the Principal Investigator and the laboratory room number.

The date of accumulation.

Satellite Accumulation Area (SAA)
Designate a specific location within the laboratory for the temporary storage of hazardous

waste.

Location: The SAA must be at or near the point of waste generation and under the control of

laboratory personnel.

Secondary Containment: All waste containers in the SAA must be placed within a secondary

container (e.g., a tray or tub) to contain any potential leaks or spills.

Container Closure: Waste containers must be kept tightly closed except when adding waste.

Disposal Procedures for Different Waste Streams
Solid Waste:

Description: Contaminated personal protective equipment (PPE), weigh boats, pipette tips,

and any solid form of the compound.

Procedure:

Collect in a designated, labeled, leak-proof container.

Ensure the container is kept closed.
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When ready for pickup, arrange for disposal through your institution's EHS department.

Liquid Waste:

Description: Solutions of the compound in aqueous or organic solvents.

Procedure:

Collect in a designated, labeled, compatible liquid waste container.

NEVER dispose of down the sink.

DO NOT allow volatile solvents to evaporate in a fume hood as a means of disposal.

Arrange for pickup through your institution's EHS department.

Sharps Waste:

Description: Needles, syringes, contaminated glass pipettes, or broken glass.

Procedure:

Place immediately into a puncture-resistant sharps container.

Label the container with the contents it has been exposed to.

Arrange for disposal as hazardous sharps waste.

Experimental Workflow & Disposal Plan
The following diagram illustrates the logical workflow for handling and disposing of a novel

research compound.
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Caption: Workflow for the safe disposal of a novel research compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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